Cas no 2172118-05-5 (2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid
• CAS No: 2172118-05-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5766573
• PubChem ID: 165533072
• Update Time: 2025-05-28

2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid
• EN300-1573202
• 2172118-05-5

• Inchi： 1S/C26H30N2O6/c29-24(28-14-18(15-28)33-17-25(30)31)12-2-1-7-13-27-26(32)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,1-2,7,12-17H2,(H,27,32)(H,30,31)
• InChI Key： BXWSAANGCVZBLX-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid

Comprehensive Analysis of 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid (CAS No. 2172118-05-5)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid (CAS No. 2172118-05-5) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug discovery, and bioconjugation. Its unique properties make it a valuable tool for researchers exploring novel therapeutic agents and biochemical probes.

The compound's structure features a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). The Fmoc group is renowned for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in modern peptide chemistry. Additionally, the azetidin-3-yl moiety and hexanoyl linker contribute to the molecule's ability to act as a bifunctional crosslinker, enabling the conjugation of peptides, proteins, and other biomolecules.

Recent trends in biotechnology and drug development have heightened the demand for innovative reagents like 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide synthesis reagents," reflecting the growing emphasis on precision medicine and targeted therapies. This compound aligns perfectly with these trends, offering a reliable solution for the synthesis of complex peptides and antibody-drug conjugates (ADCs).

One of the most compelling aspects of this compound is its role in addressing challenges related to drug delivery and bioavailability. The acetic acid terminus provides a reactive handle for further functionalization, allowing scientists to tailor the molecule for specific applications. For instance, it can be used to create prodrugs or to enhance the solubility of hydrophobic compounds, addressing common hurdles in pharmaceutical formulation.

From an industrial perspective, CAS No. 2172118-05-5 is gaining traction due to its compatibility with automated peptide synthesizers and high-throughput screening platforms. Companies specializing in custom peptide synthesis and contract research organizations (CROs) are increasingly incorporating this reagent into their workflows. Its reliability and efficiency make it a preferred choice for projects requiring scalability and reproducibility.

Environmental and safety considerations are also paramount in the selection of chemical reagents. 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid is designed to meet stringent regulatory standards, ensuring minimal environmental impact and safe handling in laboratory settings. This aligns with the broader industry shift toward sustainable and green chemistry practices.

In conclusion, 2-({1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}oxy)acetic acid (CAS No. 2172118-05-5) represents a cutting-edge reagent with multifaceted applications in drug discovery, peptide synthesis, and bioconjugation. Its unique structural features, combined with its compatibility with modern laboratory techniques, position it as a cornerstone in the toolkit of contemporary researchers. As the demand for precision therapeutics continues to rise, this compound is poised to play an increasingly vital role in advancing scientific innovation.